Cas no 31464-31-0 (Benzenamine,N-methyl-4-[2-(4-nitrophenyl)diazenyl]-)

Benzenamine,N-methyl-4-[2-(4-nitrophenyl)diazenyl]- structure
31464-31-0 structure
Product Name:Benzenamine,N-methyl-4-[2-(4-nitrophenyl)diazenyl]-
CAS No:31464-31-0
MF:C13H12N4O2
MW:256.25998210907
CID:307215
PubChem ID:3015570
Update Time:2025-04-19

Benzenamine,N-methyl-4-[2-(4-nitrophenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,N-methyl-4-[2-(4-nitrophenyl)diazenyl]-
    • N-methyl-4-[(4-nitrophenyl)diazenyl]aniline
    • Benzeneamine, N-methyl-4-((4-nitrophenyl)azo)-
    • N-Methyl-4-((4-nitrophenyl)azo)benzeneamine
    • SCHEMBL6034522
    • 31464-31-0
    • Inchi: 1S/C13H12N4O2/c1-14-10-2-4-11(5-3-10)15-16-12-6-8-13(9-7-12)17(18)19/h2-9,14H,1H3/b16-15+
    • InChI Key: LBDBENXNLQAQKL-FOCLMDBBSA-N
    • SMILES: [O-][N+](C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)NC)=O

Computed Properties

  • Exact Mass: 256.09616
  • Monoisotopic Mass: 256.096
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 82.6Ų

Experimental Properties

  • Density: 1.25
  • Boiling Point: 464.3°Cat760mmHg
  • Flash Point: 234.6°C
  • Refractive Index: 1.625
  • PSA: 79.89
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